Cas no 1516455-11-0 (2-Methyl-1-(2,3,4-trifluorophenyl)propan-2-amine)

• Product Name: 2-Methyl-1-(2,3,4-trifluorophenyl)propan-2-amine
• CAS No: 1516455-11-0
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5602742
• PubChem ID: 83808460
• Update Time: 2025-05-27

2-Methyl-1-(2,3,4-trifluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2,3,4-trifluorophenyl)propan-2-amine
• 1516455-11-0
• EN300-1767285
• 2-Methyl-1-(2,3,4-trifluorophenyl)propan-2-amine

• Inchi： 1S/C10H12F3N/c1-10(2,14)5-6-3-4-7(11)9(13)8(6)12/h3-4H,5,14H2,1-2H3
• InChI Key： FXGHXLYPKKLHAR-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1CC(C)(C)N)F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-Methyl-1-(2,3,4-trifluorophenyl)propan-2-amine

Recent Advances in the Study of 2-Methyl-1-(2,3,4-trifluorophenyl)propan-2-amine (CAS: 1516455-11-0)

The compound 2-Methyl-1-(2,3,4-trifluorophenyl)propan-2-amine (CAS: 1516455-11-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluorophenyl and amine functional groups, exhibits unique pharmacological properties that make it a promising candidate for therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential therapeutic uses, particularly in the context of neurological and psychiatric disorders.

One of the key areas of research has been the compound's interaction with neurotransmitter systems. Preliminary findings suggest that 2-Methyl-1-(2,3,4-trifluorophenyl)propan-2-amine may act as a modulator of serotonin and dopamine receptors, which are critical targets for treating conditions such as depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier efficiently, a property that enhances its potential as a central nervous system (CNS) active agent.

Another notable aspect of recent research is the exploration of the compound's metabolic stability and safety profile. Pharmacokinetic studies have revealed that 2-Methyl-1-(2,3,4-trifluorophenyl)propan-2-amine undergoes hepatic metabolism primarily via cytochrome P450 enzymes, with a half-life that supports once-daily dosing in clinical settings. Toxicology assessments have indicated a favorable safety margin, although further studies are needed to fully characterize its long-term effects.

In addition to its pharmacological properties, synthetic routes for 2-Methyl-1-(2,3,4-trifluorophenyl)propan-2-amine have been optimized to improve yield and purity. Recent advancements in catalytic fluorination and amine synthesis have enabled more efficient production of this compound, facilitating its availability for both research and potential clinical use. These synthetic improvements are expected to reduce production costs and enhance scalability.

Looking ahead, ongoing clinical trials are evaluating the efficacy of 2-Methyl-1-(2,3,4-trifluorophenyl)propan-2-amine in human subjects, with preliminary results anticipated in the coming year. The compound's unique structural features and promising preclinical data position it as a potential breakthrough in the treatment of CNS disorders. Future research directions may include the development of derivatives with enhanced selectivity and reduced side effects, as well as investigations into its applications beyond neurology, such as in oncology or immunology.